Cas no 61782-04-5 (Propanedioic acid, 1,3-dithiolan-2-ylidene-, bis(2-methoxyethyl) ester)

• Product Name: Propanedioic acid, 1,3-dithiolan-2-ylidene-, bis(2-methoxyethyl) ester
• CAS No: 61782-04-5
• MF: C₁₂H₁₈O₆S₂
• MW: 322.397721767426
• CID: 466347
• PubChem ID: 12800202
• Update Time: 2025-04-19

Propanedioic acid, 1,3-dithiolan-2-ylidene-, bis(2-methoxyethyl) ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 1,3-dithiolan-2-ylidene-, bis(2-methoxyethyl) ester
• bis(2-methoxyethyl) 2-(1,3-dithiolan-2-ylidene)propanedioate
• DTXSID00510194
• 61782-04-5
• Bis(2-methoxyethyl) (1,3-dithiolan-2-ylidene)propanedioate

• Inchi： 1S/C12H18O6S2/c1-15-3-5-17-10(13)9(12-19-7-8-20-12)11(14)18-6-4-16-2/h3-8H2,1-2H3
• InChI Key： BIIIPSAKAKAGMC-UHFFFAOYSA-N
• SMILES： S1/C(=C(\C(=O)OCCOC)/C(=O)OCCOC)/SCC1

Computed Properties

• Exact Mass: 322.05454
• Monoisotopic Mass: 322.05448064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 71.06